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An In-Depth Technical Guide to 6a-Hydroxy-ethinylestradiol: Chemical Properties and Structure

Introduction

60-Hydroxy-ethinylestradiol is a hydroxylated derivative of the potent synthetic estrogen, 17a-
ethinylestradiol. While 17a-ethinylestradiol has been a cornerstone of oral contraceptives and
hormone replacement therapies for decades, its metabolic fate is complex and crucial for
understanding its complete pharmacological and toxicological profile.[1] 6a-Hydroxy-
ethinylestradiol emerges as a minor metabolite following the oxidative metabolism of its parent
compound in the liver.[2] It is also recognized as a key impurity in the manufacturing of
ethinylestradiol, designated as "Ethinylestradiol Impurity E" by the European Pharmacopoeia.
[3][4] For researchers, scientists, and drug development professionals, a thorough
understanding of this molecule's chemical properties, structure, and analytical detection is
paramount for ensuring drug purity, characterizing metabolic pathways, and evaluating
potential biological activity. This guide provides a comprehensive technical overview of 6a-
Hydroxy-ethinylestradiol, grounded in established scientific literature and analytical principles.

Chemical Identity and Molecular Structure
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The structural identity of a molecule is the foundation of its chemical behavior and biological
function. 6a-Hydroxy-ethinylestradiol is a steroidal compound featuring the core estrane
skeleton. Its systematic IUPAC name is (6S,8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-
7,8,9,11,12,14,15,16-octahydro-6H-cyclopentaja]phenanthrene-3,6,17-triol.[3]

The molecule's defining features, which differentiate it from its parent compound,
ethinylestradiol, are:

Aromatic A-Ring: A phenolic hydroxyl group at the C-3 position, characteristic of estrogens.

o Ethynyl Group: A C=CH group at the C-17a position, which sterically hinders metabolism at
this site and confers oral bioavailability to the parent drug.[1]

o Tertiary Hydroxyl Group: A hydroxyl group at the C-17f3 position.

» Defining 6a-Hydroxyl Group: An additional hydroxyl group at the C-6 position with an alpha
(a) stereochemical configuration, meaning it projects below the plane of the steroid ring
system. This specific orientation is critical and distinguishes it from its stereoisomer, 6[3-
Hydroxy-ethinylestradiol.[5][6]

The absolute stereochemistry of the six defined stereocenters dictates its three-dimensional
shape, which is crucial for its interaction with enzymes and receptors.[5]

Molecular Structure ldentifiers:
e SMILES:C[C@]12CC[C@H]30)CO)0I3]

e InChl:INChI=1S/C20H2403/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-
8-19(17,20)2/h1,4-5,10,14-15,17-18,21-23H,6-
9,11H2,2H3/t14-,15-,17+,18+,19+,20+/m1/s1[5]

e INChlKey:XFBUZQAUNLRYCT-VTPPTGSRSA-N[5]

Physicochemical Properties

The physical and chemical properties of 6a-Hydroxy-ethinylestradiol dictate its behavior in
analytical systems, its solubility, and its potential for crossing biological membranes. The
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introduction of the polar 6a-hydroxyl group significantly alters these properties compared to the
parent ethinylestradiol molecule.

Property Value Source
Molecular Formula C20H2403 [31[5]
Molecular Weight 312.4 g/mol [3][5]
Monoisotopic Mass 312.17254462 Da [3]

CAS Number 27521-34-2 [51[7]
Appearance White to Off-White Solid [8]
Topological Polar Surface Area  60.7 A2 [3]
Predicted Boiling Point 492.0+£45.0 °C [8]
Predicted Density 1.3+0.1 g/cm3 [8]
Predicted pKa 10.12 £+ 0.70 [8]

Slightly soluble in DMSO,
Solubility Ethanol (with sonication), and [8]
Methanol.

Biological Context: A Minor Metabolite of
Ethinylestradiol

Ethinylestradiol undergoes extensive phase | and phase Il metabolism, primarily in the liver.[9]
The dominant metabolic pathway is aromatic hydroxylation at the C-2 position, catalyzed
mainly by the cytochrome P450 enzyme CYP3A4, and to a lesser extent, CYP2C9.[10][11] This
reaction forms 2-hydroxy-ethinylestradiol, a catechol estrogen.[11]

However, other oxidative pathways exist, albeit at lower rates. The formation of 6a-Hydroxy-
ethinylestradiol is one such minor pathway, where hydroxylation occurs on the B-ring of the
steroid.[2] While the specific P450 isozymes responsible for 6a-hydroxylation are not as
definitively characterized as those for 2-hydroxylation, this metabolic step represents an
alternative route of biotransformation. Understanding these minor pathways is crucial for a
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complete drug metabolism profile, as metabolites can possess their own biological activities or
toxicities.

The diagram below illustrates the primary metabolic pathways of ethinylestradiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b124931?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Ethinylestradiol
https://pmc.ncbi.nlm.nih.gov/articles/PMC1386094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1386094/
https://pubchem.ncbi.nlm.nih.gov/compound/6alpha-Hydroxy-ethinylestradiol
https://pubchem.ncbi.nlm.nih.gov/compound/6alpha-Hydroxy-ethinylestradiol
https://www.pharmaffiliates.com/en/parentapi/ethinylestradiol-impurities
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GG3MQJ7K0L
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G1W6D0O0CW
https://store.usp.org/product/1A00100
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4496487_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6282492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6282492/
https://pubmed.ncbi.nlm.nih.gov/15304426/
https://pubmed.ncbi.nlm.nih.gov/15304426/
https://pubmed.ncbi.nlm.nih.gov/2273938/
https://www.benchchem.com/product/b124931/docs#6alpha-hydroxy-ethinylestradiol-chemical-properties-and-structure
https://www.benchchem.com/product/b124931/docs#6alpha-hydroxy-ethinylestradiol-chemical-properties-and-structure
https://www.benchchem.com/product/b124931/docs#6alpha-hydroxy-ethinylestradiol-chemical-properties-and-structure
https://www.benchchem.com/product/b124931/docs#6alpha-hydroxy-ethinylestradiol-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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